Cas no 885461-61-0 (2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde)

• Product Name: 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde
• CAS No: 885461-61-0
• MF: C₁₃H₁₃ClOS
• MW: 252.759721517563
• CID: 5226524
• Update Time: 2026-03-07

2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde

• Inchi： 1S/C13H13ClOS/c14-11-5-7-12(8-6-11)16-13-4-2-1-3-10(13)9-15/h5-9H,1-4H2
• InChI Key： VYJIPGQTUCMMET-UHFFFAOYSA-N
• SMILES： C1(C=O)CCCCC=1SC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde

Professional Introduction to 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde (CAS No. 885461-61-0)

2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde, with the CAS number 885461-61-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of sulfur-containing heterocycles, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclohexene moiety and a 4-chlorophenylsulfonyl group, make it a versatile intermediate for synthesizing more complex pharmacophores.

The synthesis of 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde involves multi-step organic transformations, typically starting from readily available precursors such as cyclohexanone and 4-chlorobenzyl bromide. The key step in the synthesis is the introduction of the sulfonyl group, which can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the importance of this compound as a building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfur-containing compounds due to their reported bioactivities. For instance, derivatives of thiols and sulfones have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The aldehyde functionality in 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde provides a reactive site for further functionalization, enabling the design of molecules with tailored properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have utilized similar structures in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The 4-chlorophenylsulfonyl group, in particular, has been shown to enhance binding affinity to biological targets by improving hydrophobic interactions and electronic properties. This has led to several studies exploring its role in modulating enzyme activity and receptor binding.

The cyclohexene ring in 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde contributes to the molecule's conformational flexibility, which can be advantageous in drug design. Flexible scaffolds often allow for better accommodation within binding pockets of proteins, leading to increased efficacy and reduced side effects. This structural attribute has been exploited in the design of protease inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde interacts with biological targets. Molecular docking studies have been instrumental in predicting binding modes and identifying key interactions between this compound and its intended targets. These studies often reveal insights into how structural modifications can improve potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical properties. Researchers are exploring its potential use in creating advanced materials that can withstand harsh environmental conditions.

The chemical reactivity of 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde also makes it a valuable tool for synthetic chemists. Its ability to undergo various transformations allows for the rapid construction of complex molecular architectures. This has been particularly useful in library synthesis efforts aimed at discovering new bioactive compounds.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

In conclusion, 2-(4-chlorophenyl)sulfanylcyclohex-1-ene-1-carbaldehyde (CAS No. 885461-61-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.